Cas no 101485-50-1 (desvancosaminyl vancomycin)

• Product Name: desvancosaminyl vancomycin
• CAS No: 101485-50-1
• Molecular Formula: C₅₉H₆₂N₈O₂₂Cl₂
• Molecular Weight: 1306.07
• CID: 3162334
• PubChem ID: 447876

desvancosaminyl vancomycin Properties

Names and Identifiers

• desvancosaminyl vancomycin
• desvancosamine vancomycin
• pseudovancomycin
• vancomycin pseudoaglycon
• Devancosaminyl-vancomycin
• CHEBI:47395
• vancomycin pseudoaglycone
• Desvancosaminyl-vancomycin
• devancoaminyl vancomycin
• C20720
• 101485-50-1
• DB04529
• G91014
• Q27120775

• InChIKey： QCHYVJAUGVHJHX-PZIRYZLHSA-N
• Inchi： InChI=1S/C59H62Cl2N8O22/c1-20(2)10-30(63-3)52(80)68-44-46(75)22-5-8-34(28(60)12-22)88-36-14-24-15-37(51(36)91-59-50(79)49(78)48(77)38(19-70)90-59)89-35-9-6-23(13-29(35)61)47(76)45-57(85)67-43(58(86)87)27-16-25(71)17-33(73)40(27)26-11-21(4-7-32(26)72)41(54(82)69-45)66-55(83)42(24)65-53(81)31(18-39(62)74)64-56(44)84/h4-9,11-17,20,30-31,38,41-50,59,63,70-73,75-79H,10,18-19H2,1-3H3,(H2,62,74)(H,64,84)(H,65,81)(H,66,83)(H,67,85)(H,68,80)(H,69,82)(H,86,87)/t30-,31+,38-,41-,42-,43+,44-,45+,46-,47-,48-,49+,50-,59+/m1/s1
• SMILES： CC(C)CC(C(=O)NC1C(C2=CC(=C(C=C2)OC3=CC4=CC(=C3OC5C(C(C(C(O5)CO)O)O)O)OC6=C(C=C(C=C6)C(C7C(=O)NC(C8=C(C(=CC(=C8)O)O)C9=C(C=CC(=C9)C(C(=O)N7)NC(=O)C4NC(=O)C(NC1=O)CC(=O)N)O)C(=O)O)O)Cl)Cl)O)NC

Computed Properties

• Exact Mass: 1304.34000
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 11
• Monoisotopic Mass: 1304.3355710g/mol
• Heavy Atom Count: 91
• Complexity: 2620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 486Ų

Experimental Properties

• LogP: 2.99480
• PSA: 486.01000